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Compound of Interest

Compound Name: Berberine chloride hydrate

Cat. No.: B1139229 Get Quote

Introduction
Berberine is a naturally occurring isoquinoline alkaloid found in various plants, including those

of the Berberis genus. It is widely investigated for its broad range of pharmacological activities,

including antimicrobial, anti-inflammatory, anti-diabetic, and anticancer effects. Berberine
chloride hydrate is a common salt form used in research. Due to its hydrophobic nature, it has

low solubility in aqueous solutions, making Dimethyl Sulfoxide (DMSO) a frequently used

solvent for preparing stock solutions for in vitro and in vivo studies. This document provides a

detailed protocol for the solubilization of Berberine chloride hydrate in DMSO, ensuring

solution stability and suitability for experimental use.

Materials and Equipment
Berberine chloride hydrate (powder form)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)
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Calibrated micropipettes and sterile tips

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary
The solubility of Berberine chloride hydrate in DMSO can vary depending on the purity of the

compound, the quality of the DMSO, and the dissolution method. Below is a summary of

reported solubility data from various suppliers. It is crucial to use fresh, anhydrous DMSO as

moisture can reduce the solubility.[1][2]

Supplier/Source
Reported Solubility
in DMSO (mg/mL)

Molar
Concentration
(mM)

Notes

TargetMol 1 mg/mL 2.57 mM
Sonication is

recommended.[3]

TargetMol (alternative) 21 mg/mL 56.48 mM
Sonication is

recommended.[4]

Cayman Chemical ~25 mg/mL ~64.13 mM
Purge with an inert

gas.[5]

Selleck Chemicals 25 mg/mL 67.23 mM

Use fresh DMSO as

moisture-absorbing

DMSO reduces

solubility.[2]

Selleck Chemicals

(alternative)
40 mg/mL 107.58 mM Use fresh DMSO.[2]

LKT Labs 74 mg/mL 190.0 mM
No specific notes

provided.[6]

Note: The molar concentration is calculated based on the molecular weight of Berberine
chloride hydrate (C₂₀H₁₈ClNO₄·xH₂O), which is approximately 389.83 g/mol (this may vary
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slightly based on the degree of hydration).

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution, a concentration that is

generally achievable based on the reported solubility data. Adjustments can be made for higher

or lower concentrations as required by the experimental design.

4.1. Pre-dissolution Preparations

Ensure all equipment is clean and sterile, particularly for cell culture applications.

Allow the Berberine chloride hydrate powder and DMSO to equilibrate to room

temperature before opening to prevent moisture condensation.

Perform all steps in a fume hood or well-ventilated area, wearing appropriate PPE.

4.2. Weighing the Compound

Tare a sterile microcentrifuge tube or vial on an analytical balance.

Carefully weigh the desired amount of Berberine chloride hydrate powder into the tube.

For example, for 1 mL of a 10 mg/mL solution, weigh 10 mg of the powder.

4.3. Dissolution Procedure

Add the appropriate volume of fresh, anhydrous DMSO to the tube containing the Berberine
chloride hydrate powder. For a 10 mg/mL solution, add 1 mL of DMSO to 10 mg of powder.

Close the tube tightly and vortex for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, the following steps can be taken:

Sonication: Place the tube in a sonicator bath for 5-10 minutes.[3][4] Check for dissolution

and repeat if necessary.
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Gentle Warming: Briefly warm the solution in a water bath or on a heat block set to 37°C.

Do not overheat, as it may degrade the compound.

Once the solid is completely dissolved, the stock solution is ready for use or storage.

4.4. Storage of Stock Solution

For short-term storage (up to one month), store the stock solution at -20°C.

For long-term storage (up to one year), aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles and store at -80°C.[2][3]

Application Notes and Best Practices
DMSO Quality: Always use fresh, anhydrous, and high-purity DMSO. DMSO is hygroscopic

and absorbed water can significantly decrease the solubility of many compounds.[1][2]

Working Solutions: To prepare working solutions for cell-based assays, the DMSO stock

solution should be diluted in the culture medium. It is recommended to perform a stepwise

dilution to avoid precipitation of the compound.[7][8] The final concentration of DMSO in the

cell culture medium should typically be kept below 0.5% to avoid cytotoxicity.[7]

In Vivo Formulations: For animal studies, the DMSO stock solution is often diluted with

aqueous buffers like PBS or saline. Co-solvents such as PEG300, Tween 80, or CMC-Na

may be required to maintain solubility and reduce DMSO toxicity.[2]

Stability: Berberine chloride has been found to be stable in solution under various pH and

temperature conditions for extended periods. However, it is always best practice to prepare

fresh working solutions from a frozen stock for each experiment.

Visualization of Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for dissolving Berberine chloride
hydrate and a key signaling pathway affected by berberine.
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Experimental Workflow: Dissolving Berberine Chloride Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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